Cas no 876941-39-8 (ethyl 2-{2-1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate)

• Product Name: ethyl 2-{2-1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate
• CAS No: 876941-39-8
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6043262
• PubChem ID: 16276911
• Update Time: 2025-05-26

ethyl 2-{2-1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate
• Acetic acid, 2-[2-[1-acetyl-4,5-dihydro-5-(4-methoxyphenyl)-1H-pyrazol-3-yl]phenoxy]-, ethyl ester
• ethyl 2-{2-[1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenoxy}acetate
• Z90345584
• AKOS016887048
• F1968-0026
• AKOS001209396
• ethyl 2-[2-[2-acetyl-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenoxy]acetate
• ethyl 2-(2-(1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenoxy)acetate
• 876941-39-8

• Inchi： 1S/C22H24N2O5/c1-4-28-22(26)14-29-21-8-6-5-7-18(21)19-13-20(24(23-19)15(2)25)16-9-11-17(27-3)12-10-16/h5-12,20H,4,13-14H2,1-3H3
• InChI Key： IPMNCHBUQJVDCM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=CC=C1C1CC(C2=CC=C(OC)C=C2)N(C(C)=O)N=1

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 545.5±60.0 °C(Predicted)
• pka: -0.66±0.70(Predicted)

Additional information on ethyl 2-{2-1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate

Research Brief on Ethyl 2-{2-1-Acetyl-5-(4-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-3-Ylphenoxy}Acetate (CAS: 876941-39-8)

In recent years, the compound ethyl 2-{2-1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate (CAS: 876941-39-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

The compound, characterized by its pyrazole core and acetylphenoxyacetate moiety, has been investigated for its role in modulating key biological pathways. Recent studies highlight its inhibitory effects on specific enzymes involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against cyclooxygenase-2 (COX-2), suggesting its utility as a non-steroidal anti-inflammatory drug (NSAID) candidate with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another area of interest is the compound's potential in oncology. Preclinical studies have shown that ethyl 2-{2-1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing epidermal growth factor receptor (EGFR). Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release.

The synthesis of this compound has also been optimized in recent years. A 2022 publication in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that employs microwave-assisted catalysis, significantly reducing reaction times and improving purity. This advancement is critical for scaling up production for further pharmacological evaluation.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as its oral bioavailability and metabolic stability, require further optimization. Additionally, comprehensive toxicology studies are needed to assess its safety profile before clinical trials can be initiated. Nonetheless, ethyl 2-{2-1-acetyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate represents a compelling case study in the rational design of multifunctional therapeutic agents.

In conclusion, the ongoing research on CAS: 876941-39-8 underscores its potential as a versatile scaffold in drug discovery. Future directions may include structural modifications to enhance selectivity and potency, as well as exploration of its applications in other therapeutic areas such as neurodegenerative diseases and metabolic disorders.